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Compound of Interest

Compound Name: 4'-Hydroxyacetophenone

Cat. No.: B195518 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 4'-Hydroxyacetophenone (CAS No. 99-93-4), ensuring compliance with safety regulations

and environmental protection. This document is intended for researchers, scientists, and drug

development professionals who handle this chemical.

Essential Safety and Hazard Information
4'-Hydroxyacetophenone is a compound that requires careful handling due to its potential

health and environmental effects. It is classified as causing serious eye irritation and being

harmful to aquatic life with long-lasting effects.[1][2] Accidental ingestion may also be harmful.

[3][4]

Identifier Value

Chemical Name 4'-Hydroxyacetophenone

CAS Number 99-93-4[1][2][5][6]

Molecular Formula C₈H₈O₂[1]

Hazard Statements

H319: Causes serious eye irritation.[1][2][5][6]

H412: Harmful to aquatic life with long lasting

effects.[1][2][5][6] H302: Harmful if swallowed.[3]

Signal Word Warning[1][2][6]
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Pre-Disposal Handling and Storage
Proper handling and storage are critical to minimize waste and prevent accidental release.

Handling: Always handle 4'-Hydroxyacetophenone in a well-ventilated area.[4][6][7] Wear

appropriate personal protective equipment (PPE), including safety glasses with side-shields,

chemical-resistant gloves, and a lab coat.[1][6][8] Avoid the formation of dust and aerosols.

[1][6][7]

Storage: Store the chemical in a cool, dry, and well-ventilated place.[1][6][7] Keep the

container tightly closed, as the substance is hygroscopic.[1][7] Store away from incompatible

materials such as strong bases, acids, acid anhydrides, acid chlorides, and oxidizing agents.

[7][9]

General Laboratory Waste Management
All chemical waste must be managed in accordance with federal, state, and local regulations.

[3][4] In a laboratory setting, this involves accumulating waste in designated Satellite

Accumulation Areas (SAAs).[10][11]

Waste Parameter Guideline Regulatory Context

Maximum Hazardous Waste

Volume
55 gallons

Per Satellite Accumulation

Area (SAA)[10][11]

Maximum Acutely Toxic Waste

(P-List)
1 quart (liquid) or 1 kg (solid)

Per Satellite Accumulation

Area (SAA)[11]

Container Labeling

Must be labeled "Hazardous

Waste" with the full chemical

name.

Required from the moment

waste is first added.[12]

Container Condition

Must be compatible with the

chemical and kept closed at all

times.[1][10][11][12]

Prevents spills and

evaporation.

Step-by-Step Disposal Protocol
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Disposal procedures must prevent the chemical from entering drains, soil, or waterways.[1][2]

[7]

Protocol for Unused or Surplus 4'-Hydroxyacetophenone:

Do Not Discard as Normal Trash: This chemical is considered hazardous waste.

Consult Waste Disposal Service: Offer surplus and non-recyclable solutions to a licensed

professional waste disposal company.[1][8]

Incineration: A recommended disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1][8]

Landfill: Alternatively, the material may be buried in a landfill specifically licensed to accept

chemical and pharmaceutical wastes.[4]

Protocol for Spills and Contaminated Materials:

Ensure Safety: Evacuate non-essential personnel and ensure adequate ventilation. Remove

all sources of ignition.[3][6]

Wear Full PPE: Use personal protective equipment as described in Section 2.

Containment: Prevent the spill from spreading or entering drains.[1][2][7]

Clean-up:

For small spills, carefully sweep up the solid material, avoiding dust creation, and place it

into a suitable, closed, and clearly labeled container for disposal.[1][2][5][7]

Absorb liquid spills with an inert material and place it in the disposal container.[3]

Disposal: The collected waste and any contaminated cleaning materials should be disposed

of as hazardous waste through a licensed disposal company.[3][6]

Protocol for Contaminated Containers:
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Do Not Reuse: Empty containers may retain product residue and should not be reused.[3][4]

Decontaminate (if possible): If containers can be thoroughly cleaned, follow institutional

guidelines.

Disposal: Treat empty, uncleaned containers as unused product. Where possible, puncture

the container to prevent reuse and dispose of it through an authorized waste management

service.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4'-
Hydroxyacetophenone.
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Waste Generation & Initial Assessment

Handling & Containment

Storage & Disposal Path

4'-Hydroxyacetophenone Waste Generated

Identify Waste Type

Unused/Expired Solid Chemical

Solid

Spill Residue & Absorbents

Spill

Contaminated PPE / Glassware

Contaminated Material

Collect in a suitable, closed,
and labeled hazardous waste container.

Store in designated
Satellite Accumulation Area (SAA)

Arrange for pickup by licensed
waste disposal company.

Final Disposal Method:
- Incineration with scrubber
- Licensed chemical landfill

Transport

Click to download full resolution via product page

Caption: Disposal workflow for 4'-Hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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